Cas no 952733-22-1 (2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)-)

2-Propenamide,  3-(1H-imidazol-5-yl)-N-(1-methylethyl)- structure
952733-22-1 structure
Product Name:2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)-
CAS No:952733-22-1
MF:C9H13N3O
MW:179.219021558762
CID:1001529
PubChem ID:25129977
Update Time:2025-04-20

2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)-
    • 3-(1H-Imidazol-5-yl)-N-isopropylacrylamide
    • 952733-22-1
    • Inchi: 1S/C9H13N3O/c1-7(2)12-9(13)4-3-8-5-10-6-11-8/h3-7H,1-2H3,(H,10,11)(H,12,13)/b4-3+
    • InChI Key: SIYAUNVNLGHMOK-ONEGZZNKSA-N
    • SMILES: O=C(/C=C/C1=CN=CN1)NC(C)C

Computed Properties

  • Exact Mass: 179.105862047g/mol
  • Monoisotopic Mass: 179.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.8Ų

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